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Compound of Interest

2-Chloro-5-fluoropyridine-3-
Compound Name: S
boronic acid

cat. No.: B1593250

Senior Application Scientist Note: The inquiry specified CAS 884494-36-4, which corresponds
to the chemical intermediate 3-Bromo-2-chloro-5-fluoropyridine[1][2][3][4]1[5][6][71[8][9][10][11].
However, the detailed requirements for a technical guide on a therapeutic agent with complex
biological activity strongly suggest that the intended subject is the BRAF inhibitor Dabrafenib
(GSK2118436). This guide will focus on Dabrafenib, a compound for which 3-Bromo-2-chloro-
5-fluoropyridine may serve as a building block in its synthesis[2][12].

Introduction to Dabrafenib

Dabrafenib, marketed under the trade name Tafinlar®, is a potent and selective inhibitor of RAF
kinases, primarily targeting mutations in the BRAF gene.[13][14][15] It is a cornerstone of
targeted therapy for several cancers, most notably for unresectable or metastatic melanoma
with BRAF V600 mutations.[16][17][18][19][20][21] The discovery and development of
Dabrafenib represent a significant advancement in personalized medicine, offering improved
outcomes for patients with specific genetic markers.[22][23] This guide provides a
comprehensive overview of its chemical properties, mechanism of action, clinical applications,
and key experimental protocols for research and development professionals.

Chemical Structure and Physicochemical Properties

Dabrafenib is an orally bioavailable compound.[24] The active pharmaceutical ingredient is
often formulated as dabrafenib mesylate, a salt form that enhances its properties for drug
delivery.[24]
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Chemical Identity

Identifier Value
N-{3-[5-(2-Amino-4-pyrimidinyl)-2-(1,1-
IUPAC Name dimethylethyl)-1,3-thiazol-4-yl]-2-
fluorophenyl}-2,6-difluorobenzenesulfonamide
CAS Number 1195765-45-7 (Dabrafenib free base)

Molecular Formula

C23H20F3N502S52[24]

Molecular Weight

519.56 g/mol (Dabrafenib free base)

hvsicochemical .

Property Value Source
Appearance White to slightly colored solid
Very slightly soluble at pH 1,
Solubility practically insoluble above pH
4 in aqueous media
pKa 6.6, 2.2,-1.5
Storage Store at room temperature [4]

Note: The properties of the mesylate salt (CAS: 1195768-06-9) may differ slightly.[24]

Mechanism of Action: Targeting the MAPK Pathway

Dabrafenib's therapeutic effect is derived from its targeted inhibition of the mitogen-activated

protein kinase (MAPK) signaling pathway.[13][14][16] In many cancers, particularly melanoma,
a specific mutation in the BRAF gene (V600E or V600K) leads to constitutive activation of the
BRAF protein.[15][16][25] This aberrant activation drives uncontrolled cell proliferation and

survival.[16]

Dabrafenib acts as an ATP-competitive inhibitor, binding to the active conformation of the

mutant BRAF kinase.[13][14] This binding action blocks the phosphorylation of downstream
targets MEK1 and MEK2, which in turn prevents the activation of ERK.[14][16] The ultimate
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result is an inhibition of the signaling cascade, leading to G1 cell cycle arrest and apoptosis in
tumor cells harboring the BRAF V600 mutation.[14]

Interestingly, in cells with wild-type BRAF, Dabrafenib can cause a paradoxical activation of the
MAPK pathway, which is a key consideration in its clinical use and the rationale for combination

therapies.[14]
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Workflow for an in vitro cell proliferation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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